Antimony oxychloride

Specification

• CAS No.: 7791-08-4
• Molecular Formula: ClHOSb
• Molecular Weight: 174.22 g/mol
• Standard InChI: InChI=1S/ClH.O.Sb/h1H
• Standard InChI Key: PDWVXNLUDMQFCH-UHFFFAOYSA-N
• SMILES: O=[Sb].Cl
• Canonical SMILES: O=[Sb].Cl

Introduction

Chemical Properties and Structure

Antimony oxychloride (SbOCl) is an inorganic compound characterized by its white crystalline appearance. It features a molecular structure containing antimony, oxygen, and chlorine atoms. The compound demonstrates specific physical and chemical properties that make it valuable for various applications.

Physical and Chemical Properties

The physical and chemical properties of antimony oxychloride are summarized in the following table:

Property	Value
Chemical Formula	SbOCl (ClOSb)
Molecular Weight	173.21 g/mol
Appearance	White crystalline solid
Melting Point	170°C (decomposes)
Density	5.7 g/cm³
Solubility	Reacts with H₂O; insoluble in ethanol and ether
CAS Number	7791-08-4
Exact Mass	171.868 g/mol

The compound's reactivity with water is noteworthy, as it undergoes hydrolysis rather than dissolving conventionally. This reactivity plays a significant role in its synthesis methods and handling requirements.

Structural Characteristics

Antimony oxychloride features a structure where the antimony atom is bonded to both oxygen and chlorine. The antimony exists in the +3 oxidation state, contributing to the compound's chemical behavior. This structure influences its thermal stability and reactivity patterns.

Historical Background

Antimony oxychloride has an extensive history dating back to alchemical times, with numerous historical names and applications that reflect its evolving understanding through the centuries.

Early Discovery and Alchemical Uses

Antimony oxychloride has been known since the 15th century and has accumulated numerous alchemical names throughout its history. Its production was first described by Basil Valentine in his influential work "Currus Triumphalis Antimonii". The compound's dual function as both an emetic and laxative led to its early use as a purgative in medieval medicine.

Medical History and Terminology

In 1659, Johann Rudolf Glauber provided one of the first relatively accurate chemical interpretations of the reaction producing antimony oxychloride. A significant historical figure in the compound's medical use was Vittorio Algarotti, who introduced the substance into medicinal practice. Consequently, derivatives of his name (algarot, algoroth) became associated with this compound for many years.

Historical Nomenclature

Throughout history, antimony oxychloride has been known by various names including:

• Mercurius vitæ ("mercury of life")

• Powder of algaroth

• Algarel

• Pulvis angelicus

These varied names reflect both its perceived properties and the evolving understanding of chemistry through the centuries.

Synthesis Methods

Several methods exist for synthesizing antimony oxychloride, with the hydrolysis of antimony trichloride being the most common approach.

Hydrolysis of Antimony Trichloride

The standard synthesis method involves the hydrolysis of antimony trichloride according to the following reaction:

SbCl₃ + H₂O → SbOCl + 2 HCl

This reaction occurs when antimony trichloride is dissolved in water, producing antimony oxychloride and hydrochloric acid. The process has been well-documented historically, though yields from traditional methods have often been less than theoretical.

Advanced Synthesis Techniques

A more efficient process described in patent literature involves maintaining an aqueous medium containing at least 30% by weight of hydrogen chloride, followed by adding antimony trioxide and antimony trichloride as reactants to form crystalline antimony oxychloride. This process allows for improved yields compared to traditional methods.

The reaction can be represented as:
Sb₂O₃ + SbCl₃ + HCl → 3SbOCl

This method has proven more economical and commercially feasible for industrial-scale production.

Industrial Applications

Antimony oxychloride has found various applications in industrial settings, leveraging its unique chemical properties.

Flame Retardancy

One of the primary modern applications of antimony oxychloride is as a flame retardant. Along with antimony trioxide, it is incorporated into various materials to enhance their fire resistance properties. The compound functions through a synergistic mechanism with halogenated compounds, helping to suppress flames in polymers and textiles.

Other Industrial Uses

Antimony oxychloride has been utilized in the preparation of luminescent coatings, providing specific optical properties useful in various applications. While its high cost has historically limited its broader adoption, improved synthesis methods have made it more commercially viable.

Additionally, antimony compounds in general (including oxychloride) have been employed in the production of textiles, enamels, ceramics, pigments, and fireworks, as well as catalysts for certain chemical reactions.

Regulatory Body	Exposure Limit
NIOSH REL	0.5 mg Sb/m³ TWA
OSHA PEL	0.5 mg Sb/m³ TWA
ACGIH TLV	0.5 mg Sb/m³ TWA
IDLH	50 mg Sb/m³

These limits apply to antimony compounds calculated as Sb (antimony). The transport classification for antimony oxychloride (UN1549 6.1/PG III) indicates that it is considered a toxic substance for transportation purposes.

Comparative Analysis with Related Compounds

Understanding antimony oxychloride in relation to other antimony compounds provides valuable context for its properties and applications.

Comparison with Other Antimony Compounds

While antimony oxychloride (SbOCl) has specific applications, it is part of a broader family of antimony compounds with varying properties and uses:

Compound	Formula	Primary Applications	Notable Properties
Antimony Oxychloride	SbOCl	Flame retardants, luminescent coatings	White crystalline solid, decomposes at 170°C
Antimony Trioxide	Sb₂O₃	Flame retardants, glass manufacturing	Higher thermal stability than oxychloride
Antimony Trichloride	SbCl₃	Precursor to other antimony compounds	Highly hygroscopic

Recent Developments and Research

Antimony compounds continue to be subjects of research, particularly in the context of their industrial applications and potential health impacts.

Current Research Directions

Recent research has focused on optimizing the flame-retardant properties of antimony compounds, including oxychloride, and developing more efficient synthesis methods. The mechanism of action in flame retardancy continues to be studied to enhance performance while minimizing the amount of antimony required.

Environmental and Health Considerations

Increasing attention is being paid to the environmental impact and long-term health effects of antimony compounds used in consumer products. This has prompted research into potential alternatives with similar flame-retardant properties but lower toxicity profiles.